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Compound of Interest

Compound Name: Tetraisopropy! orthosilicate

Cat. No.: B157079

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for
Tetraisopropyl orthosilicate (TIPS). The information is intended to support laboratory
personnel in the safe and effective use of this compound in research and development settings.

Chemical and Physical Properties

Tetraisopropyl orthosilicate, also known as tetraisopropoxysilane, is an organosilicate
compound. It is primarily used as a precursor for the synthesis of silica-based materials,
particularly in the sol-gel process.[1] Its unique molecular structure and reactivity make it a
valuable reagent in various industrial and scientific applications.[1]

Table 1: Physical and Chemical Properties of Tetraisopropyl Orthosilicate
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Property Value Reference
CAS Number 1992-48-9 [2]
Molecular Formula C12H2804Si [3]
Molecular Weight 264.43 g/mol [31[4]
Appearance Colorl.ess' to almost colorless 1]

clear liquid
Boiling Point 185 °C
Flash Point 76 °C
Density 0.88 g/mL at 20 °C

Refractive Index

1.38

Purity

>98% or >99.0% (GC)

[1]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Tetraisopropyl orthosilicate is classified as a substance that causes serious eye

damage.[3]

Table 2: GHS Hazard Information for Tetraisopropyl Orthosilicate

Hazard Class

Hazard Category

GHS Hazard Statement

Serious eye damage/eye

irritation

Category 1

H318: Causes serious eye

damage

Data sourced from the European Chemicals Agency (ECHA) C&L Inventory.[3]

Due to the limited availability of a comprehensive Safety Data Sheet (SDS) specifically for
Tetraisopropyl orthosilicate, the following sections on safe handling, personal protective
equipment, first aid, and disposal are largely based on data for the closely related and
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structurally similar compound, Tetraethyl orthosilicate (TEOS). Researchers should handle

TIPS with the assumption that it poses similar or greater hazards than TEOS.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with

Tetraisopropyl orthosilicate.

Handling

Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[5]

Personal Contact: Avoid contact with skin, eyes, and clothing.[6][7] Do not breathe vapors or
mists.[6]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]
[7] Use non-sparking tools and explosion-proof equipment.[5]

Static Discharge: Take precautionary measures against static discharge.[5] Earth all lines
and equipment when transferring material.[7]

General Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in
the work area.[7]

Storage

Container: Keep the container tightly closed in a dry and well-ventilated place.[5][8]

Storage Conditions: Store in a cool place.[9] Some sources recommend storing under
nitrogen as it is moisture-sensitive.[6][8]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[5]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling Tetraisopropyl

orthosilicate to prevent exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[6]1°]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[9]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-
approved respirator with an organic vapor
cartridge.[9]

First Aid Measures

In case of exposure to Tetraisopropyl orthosilicate, immediate medical attention is crucial.

Table 4: First Aid Procedures

Exposure Route

First Aid Measures

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If not breathing, give
artificial respiration. Call a poison center or

doctor if you feel unwell.[5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water or shower.[5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a poison

center or doctor.

Ingestion

Do NOT induce vomiting. Rinse mouth. Call a

poison center or doctor if you feel unwell.[5]

Firefighting and Accidental Release Measures

Firefighting Measures

© 2025 BenchChem. All rights reserved.

4/11 Tech Support


https://www.chemtrack.org/MSDSSG/Trf/sge/sge78-10-4.html
https://www.cdhfinechemical.com/images/product/msds/37_1908688955_TETRAETHOXYSILANECASNO.-78-10-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1908688955_TETRAETHOXYSILANECASNO.-78-10-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1908688955_TETRAETHOXYSILANECASNO.-78-10-4-MSDS.pdf
https://www.benchchem.com/product/b157079?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC157812500&productDescription=TETRAETHYL+ORTHOSILICATE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC157812500&productDescription=TETRAETHYL+ORTHOSILICATE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC157812500&productDescription=TETRAETHYL+ORTHOSILICATE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9]

» Specific Hazards: The substance is combustible. Vapors may form explosive mixtures with
air. Hazardous decomposition products include carbon oxides and silicon oxides.[9]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Accidental Release Measures
o Personal Precautions: Evacuate personnel to a safe area.[9] Ensure adequate ventilation.

Remove all sources of ignition.[9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[10]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.[6]

Disposal Considerations

Dispose of Tetraisopropyl orthosilicate and its containers in accordance with local, state, and
federal regulations.[5] It is recommended to use a licensed professional waste disposal service.

[8]

Experimental Protocols
General Handling and Dispensing Protocol

A standardized workflow is essential for the safe handling of Tetraisopropyl orthosilicate in a
laboratory setting.
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Don appropriate PPE
(Gloves, Goggles, Lab Coat)
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l

Place container in fume hood
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Gightly seal the containeD

Cleanup and Storage
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:
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A standard workflow for handling Tetraisopropyl orthosilicate.
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Sol-Gel Synthesis of Silica Nanoparticles (General
Protocol)

Tetraisopropyl orthosilicate is a common precursor for the synthesis of silica nanoparticles
via the sol-gel method. This process involves the hydrolysis and subsequent condensation of
the alkoxide in the presence of a catalyst.
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A generalized workflow for silica nanoparticle synthesis using TIPS.
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Chemical Reactions
Hydrolysis of Tetraisopropyl Orthosilicate

The primary reaction of Tetraisopropyl orthosilicate in the presence of water is hydrolysis,
which leads to the formation of silanol groups and isopropanol. This is the initial step in the sol-

( )

Hydrolysis

Silanol Intermediate
(HO)Si(OCH(CHs)2)3

yproduct

gel process.

Click to download full resolution via product page
The hydrolysis reaction of Tetraisopropyl orthosilicate.

Toxicological Information

Detailed toxicological data for Tetraisopropyl orthosilicate is not readily available. However,
based on the GHS classification, it is known to cause serious eye damage.[3] For the related
compound, Tetraethyl orthosilicate, exposure may cause irritation to the skin, eyes, and
respiratory tract.[5] Ingestion may lead to gastrointestinal irritation, and inhalation of high
concentrations can be harmful.[5] Symptoms of overexposure to TEOS may include headache,
dizziness, and nausea.[5] It is prudent to assume that TIPS may have similar toxicological

effects.

There is currently no information available regarding specific signaling pathways affected by

Tetraisopropyl orthosilicate.
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Occupational Exposure Limits

Specific occupational exposure limits for Tetraisopropyl orthosilicate have not been
established. For Tetraethyl orthosilicate, the following limits have been set by various regulatory
agencies:

Table 5: Occupational Exposure Limits for Tetraethyl Orthosilicate

Organization Limit

ACGIH TLV TWA: 10 ppm

OSHA PEL TWA: 100 ppm; 850 mg/m3
NIOSH REL TWA: 10 ppm; 85 mg/m3

These values are for Tetraethyl orthosilicate and should be used as a conservative guideline for
handling Tetraisopropyl orthosilicate in the absence of specific data.[5]

This technical guide is intended for informational purposes only and should not be considered a
substitute for a formal risk assessment or the guidance of a qualified safety professional.
Always consult the most current Safety Data Sheet for any chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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